Cas no 139345-05-4 (Adenosine, N-(1,3-dimethylbutyl)-, (R)-)

Adenosine, N-(1,3-dimethylbutyl)-, (R)- structure
139345-05-4 structure
Product Name:Adenosine, N-(1,3-dimethylbutyl)-, (R)-
CAS No:139345-05-4
MF:C16H25N5O4
MW:351.40080332756
CID:1268013
Update Time:2024-08-04

Adenosine, N-(1,3-dimethylbutyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, N-(1,3-dimethylbutyl)-, (R)-
    • Adenosine, N-(1,3-dimethylbutyl)-, (R)- (9CI)
    • Inchi: 1S/C16H25N5O4/c1-8(2)4-9(3)20-14-11-15(18-6-17-14)21(7-19-11)16-13(24)12(23)10(5-22)25-16/h6-10,12-13,16,22-24H,4-5H2,1-3H3,(H,17,18,20)/t9-,10-,12-,13-,16-/m1/s1
    • InChI Key: NIBLASVGBJLRLD-ZGOQAQPGSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N[C@H](C)CC(C)C)N=C2)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 351.19085

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 629.0±65.0 °C(Predicted)
  • PSA: 125.55
  • pka: 13.12±0.70(Predicted)
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